Cas no 947248-65-9 (6-Bromo-7-fluorobenzo[d]thiazol-2-amine)

• Product Name: 6-Bromo-7-fluorobenzo[d]thiazol-2-amine
• CAS No: 947248-65-9
• MF: C₇H₄BrFN₂S
• MW: 247.087462425232
• CID: 6782065
• PubChem ID: 59251915
• Update Time: 2025-10-31

6-Bromo-7-fluorobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• LSJANRPXHULEAO-UHFFFAOYSA-N
• 6-Bromo-7-fluoro-2-benzothiazolamine
• DB-383425
• SCHEMBL3136682
• 947248-65-9
• 6-bromo-7-fluorobenzo[d]thiazol-2-amine
• 6-Bromo-7-fluorobenzo[d]thiazol-2-amine

• Inchi： 1S/C7H4BrFN2S/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H2,10,11)
• InChI Key： LSJANRPXHULEAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)SC(N)=N2

Computed Properties

• Exact Mass: 245.92626g/mol
• Monoisotopic Mass: 245.92626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-Bromo-7-fluorobenzo[d]thiazol-2-amine

Introduction to 6-Bromo-7-fluorobenzo[d]thiazol-2-amine (CAS No. 947248-65-9)

6-Bromo-7-fluorobenzo[d]thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 947248-65-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]thiazole scaffold, a structural motif widely recognized for its biological activity and utility in drug design. The presence of both bromo and fluoro substituents on the benzothiazole core enhances its pharmacological potential by influencing electronic properties, metabolic stability, and binding affinity to biological targets.

The benzo[d]thiazole core is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine and fluorine, into this scaffold has been strategically employed to modulate bioactivity. Specifically, the bromo group at the 6-position and the fluoro group at the 7-position in 6-Bromo-7-fluorobenzo[d]thiazol-2-amine contribute to its unique pharmacophore, enabling interactions with specific enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of halogenated benzo[d]thiazoles in developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit enhanced binding affinity to protein targets due to the electron-withdrawing nature of halogens, which can improve interactions with hydrogen bond donors and acceptors. Furthermore, the amine functional group at the 2-position of the thiazole ring provides a site for further derivatization, allowing for the creation of more complex molecular architectures with tailored biological properties.

In the context of oncology research, 6-Bromo-7-fluorobenzo[d]thiazol-2-amine has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Kinases are critical mediators of cellular signaling pathways that regulate proliferation, survival, and metastasis. By targeting these enzymes, halogenated benzo[d]thiazoles like 6-Bromo-7-fluorobenzo[d]thiazol-2-amine may disrupt aberrant signaling networks characteristic of malignant cells. Preliminary in vitro studies have shown promising activity against various cancer cell lines, suggesting its potential as a lead compound for further development.

The fluorine substituent at the 7-position is particularly noteworthy for its ability to enhance metabolic stability while maintaining high binding affinity. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. In 6-Bromo-7-fluorobenzo[d]thiazol-2-amine, the fluorine atom likely contributes to optimal positioning within active sites of target proteins, facilitating productive interactions that elicit therapeutic effects.

Additionally, the bromo group at the 6-position can serve as a handle for further chemical modification via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse functional groups onto adjacent positions of the benzo[d]thiazole core, enabling fine-tuning of bioactivity. Such modular approaches are increasingly employed in drug discovery programs to optimize lead compounds for clinical development.

The synthesis of 6-Bromo-7-fluorobenzo[d]thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include halogenation reactions followed by condensation with appropriate reagents to construct the benzo[d]thiazole ring system. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for industrial applications.

From a medicinal chemistry perspective, 6-Bromo-7-fluorobenzo[d]thiazol-2-amine exemplifies how structural modifications can significantly influence biological activity. The interplay between electronic effects induced by halogens and steric hindrance from substituent placement determines how these compounds interact with biological targets. Understanding these relationships is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion,6-Bromo-7-fluorobenzo[d]thiazol-2-amine (CAS No. 947248-65-9) represents a promising scaffold for therapeutic intervention across multiple disease areas. Its unique structural features—combining halogenated aromatic rings with functionalized heterocycles—make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and mechanisms underlying human disease,6-Bromo-7-fluorobenzo[d]thiazol-2-aminesuch compounds will remain at forefrontof medicinal innovation.